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Compound of Interest

Compound Name: Chromoionophore XIII

Cat. No.: B136021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Chromoionophore XIII, also known by its trade name SNARF-DE, is a lipophilic, red-light-

excitable pH indicator. Its chemical properties make it an excellent candidate for the fabrication

of optical ion-selective sensors, particularly for the measurement of pH in various media. This

document provides a comprehensive overview of its application, performance characteristics,

and detailed protocols for the development of pH-sensitive optical sensors.

Principle of Operation:

Chromoionophore XIII functions as a hydrogen ion (H⁺) selective optode. The underlying

principle of its use in ion-selective sensors is the reversible protonation and deprotonation of

the chromoionophore molecule, which leads to a change in its optical properties (absorbance

or fluorescence). This change can be quantitatively related to the pH of the sample. When

incorporated into a polymeric membrane, the lipophilic nature of Chromoionophore XIII
ensures its stable entrapment and functionality within the sensor matrix. While primarily used

for pH sensing, in theory, it can be paired with a specific ionophore to develop sensors for other

ions. In such a system, the ionophore would selectively bind to the target ion, causing a release

of H⁺ ions that are then detected by Chromoionophore XIII.

Chemical and Physical Properties:
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Property Value

Chemical Name
Seminaphthorhodafluor-Decyl Ester (SNARF-

DE)

CAS Number 135656-96-1

Molecular Formula C₃₈H₄₄ClNO₈

Molecular Weight 678.21 g/mol

Appearance Solid

Excitation Wavelength Red light excitable

Sensing Range pH-dependent spectral shifts

Experimental Protocols
Protocol 1: Fabrication of a pH-Sensitive Optical Sensor
Membrane
This protocol describes the preparation of a pH-sensitive membrane incorporating

Chromoionophore XIII, suitable for optical measurements.

Materials:

Chromoionophore XIII (SNARF-DE)

Poly(vinyl chloride) (PVC), high molecular weight

Bis(2-ethylhexyl) sebacate (DOS) or other suitable plasticizer

Tetrahydrofuran (THF), inhibitor-free

Glass slides or other suitable substrate

Procedure:

Preparation of the Membrane Cocktail:
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In a clean, dry glass vial, dissolve 30-33 wt% PVC and 65-68 wt% DOS in a minimal

amount of THF.

Add 1-2 wt% Chromoionophore XIII to the PVC/DOS solution.

Mix the solution thoroughly using a vortex mixer until all components are fully dissolved

and the solution is homogeneous.

Membrane Casting:

Place a clean glass slide on a level surface.

Carefully cast the membrane cocktail onto the glass slide. The volume will depend on the

desired membrane thickness.

Allow the THF to evaporate slowly in a dust-free environment at room temperature for at

least 24 hours. A desiccator with a controlled atmosphere can be used to ensure slow and

uniform evaporation.

Membrane Conditioning:

Once the membrane is formed and appears transparent and flexible, carefully peel it from

the glass slide.

Cut the membrane into small discs of the desired size for electrode fabrication.

Condition the membranes by soaking them in a buffer solution of known pH for several

hours before use.

Quantitative Data
The performance of an optical sensor based on Chromoionophore XIII is highly dependent on

the membrane composition and the measurement setup. The following table summarizes

typical performance characteristics for a pH sensor.
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Parameter Typical Value/Range

pH Sensing Range 6.0 - 9.0

pKa (in membrane) ~7.2 - 7.8 (dependent on matrix)

Response Time (t₉₅) < 30 seconds

Reversibility High

Signal Transduction Ratiometric fluorescence or absorbance change

Visualizations
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Caption: Signaling mechanism of a Chromoionophore XIII-based pH sensor.
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1. Prepare Membrane Cocktail
(PVC, DOS, Chromoionophore XIII in THF)

2. Cast Membrane
on a flat substrate

3. Solvent Evaporation
(24h at room temperature)

4. Membrane Conditioning
(Soak in buffer solution)

5. Assemble Optical Sensor
(Mount membrane in flow cell/probe)

6. Calibration
(Measure response in standard pH buffers)

7. Sample Measurement
(Record optical signal in unknown sample)

8. Data Analysis
(Correlate signal to pH)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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